Cas no 66366-88-9 (2(1H)-Quinoxalinone,1-ethyl-3,4-dihydro-(9CI))

• Product Name: 2(1H)-Quinoxalinone,1-ethyl-3,4-dihydro-(9CI)
• CAS No: 66366-88-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 963842
• PubChem ID: 28693569
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,1-ethyl-3,4-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,1-ethyl-3,4-dihydro-(9CI)
• 1-ETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 1-ethyl-3,4-dihydroquinoxalin-2-one
• 1-ethyl-1,2,3,4-tetrahydroquinoxalin-2-one
• DTXSID90651565
• DB-280532
• 2(1H)-Quinoxalinone, 1-ethyl-3,4-dihydro-
• AKOS012171032
• A913823
• 66366-88-9

• Inchi： 1S/C10H12N2O/c1-2-12-9-6-4-3-5-8(9)11-7-10(12)13/h3-6,11H,2,7H2,1H3
• InChI Key： BCXMJWDBNSTJPY-UHFFFAOYSA-N
• SMILES： O=C1CNC2C=CC=CC=2N1CC

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives